
Dihexadecylamine: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihexadecylamine

Cat. No.: B7822943 Get Quote

A deep dive into the chemical properties, applications, and experimental considerations of

Dihexadecylamine, a versatile cationic lipid with significant potential in drug delivery and

biomedical research.

This technical guide provides a thorough overview of Dihexadecylamine, a saturated

secondary amine that has garnered increasing interest within the scientific community. Tailored

for researchers, scientists, and professionals in drug development, this document consolidates

essential information on its chemical identity, properties, and applications, with a focus on

practical experimental details.

Core Chemical Identity: CAS Number and
Synonyms
Dihexadecylamine is chemically identified by the CAS Registry Number 16724-63-3[1][2][3].

This unique numerical identifier is crucial for unambiguous substance identification in chemical

databases and regulatory submissions.

The compound is also known by several synonyms, which are frequently encountered in

scientific literature and commercial listings. Understanding these alternative names is vital for

comprehensive literature searches and material sourcing.
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Synonym Source

N,N-Dihexadecylamine ChemicalBook[1]

N-Hexadecylhexadecan-1-amine PubChem, ChemicalBook[1]

Dicetylamine PubChem

Di(hexadecyl)amine PubChem

N-Hexadecyl-1-hexadecanamine ChemicalBook, NIST

Armeen 2-16 PubChem

Dipalmitylamine PubChem

Physicochemical Properties
A clear understanding of the physicochemical properties of Dihexadecylamine is fundamental

for its application in research and development. These properties influence its behavior in

various formulations and biological systems.

Property Value Source

Molecular Formula C₃₂H₆₇N ChemicalBook, PubChem

Molecular Weight 465.88 g/mol ChemicalBook, NIST

Melting Point 67.03 °C ChemicalBook

Boiling Point 488.93 °C (estimate) ChemicalBook

Density 0.9018 g/cm³ (estimate) ChemicalBook

pKa 10.84 ± 0.19 (Predicted) ChemicalBook

LogP 14.922 (estimate) ChemicalBook

Form Solid ChemicalBook

Color White to off-white ChemicalBook

Applications in Research and Drug Development
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Dihexadecylamine's amphipathic nature, characterized by a hydrophilic amine head group

and two long hydrophobic hexadecyl chains, makes it a valuable component in the construction

of various supramolecular assemblies. Its primary applications lie in its function as a cationic

lipid for the formulation of liposomes and other lipid-based nanoparticles.

These delivery systems are instrumental in encapsulating and transporting therapeutic

molecules, such as nucleic acids (siRNA, mRNA) and small molecule drugs, to target cells and

tissues. The positive charge of the amine group facilitates interaction with negatively charged

cell membranes and nucleic acids, enhancing cellular uptake and endosomal escape, which

are critical steps for the intracellular delivery of payloads.

Experimental Protocols: A Methodological Overview
The successful application of Dihexadecylamine in research necessitates well-defined

experimental protocols. Below are generalized methodologies for the preparation and

characterization of Dihexadecylamine-containing lipid nanoparticles, which are common in

drug delivery studies.

Preparation of Dihexadecylamine-Based Liposomes via
Thin-Film Hydration
This protocol outlines the fundamental steps for creating multilamellar vesicles (MLVs) which

can be further processed into unilamellar vesicles (SUVs or LUVs).

Materials:

Dihexadecylamine

Helper lipid (e.g., DOPE, Cholesterol)

Chloroform or a suitable organic solvent mixture

Aqueous buffer (e.g., PBS, HEPES-buffered saline)

Round-bottom flask

Rotary evaporator
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Water bath sonicator or extruder

Procedure:

Lipid Film Formation: Dissolve Dihexadecylamine and helper lipids in the desired molar

ratio in chloroform in a round-bottom flask.

Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced

pressure. This will result in the formation of a thin lipid film on the inner surface of the flask.

Hydration: Hydrate the lipid film with the aqueous buffer by vortexing or gentle agitation. This

process leads to the spontaneous formation of MLVs.

Size Reduction (Optional): To obtain smaller, more uniform vesicles, the MLV suspension

can be sonicated using a water bath sonicator or subjected to extrusion through

polycarbonate membranes of a defined pore size.

Characterization of Lipid Nanoparticles
Dynamic Light Scattering (DLS): Used to determine the mean particle size, size distribution,

and polydispersity index (PDI) of the formulated nanoparticles.

Zeta Potential Measurement: Determines the surface charge of the nanoparticles, which is a

critical parameter for predicting their stability and interaction with biological membranes.

Encapsulation Efficiency: Quantifies the amount of drug or nucleic acid successfully entrapped

within the lipid nanoparticles. This is typically determined by separating the encapsulated from

the unencapsulated material (e.g., via dialysis or size exclusion chromatography) and

quantifying the payload in the nanoparticle fraction.

Logical Workflow for Formulation Development
The development of a Dihexadecylamine-based drug delivery system follows a logical

progression of steps, from initial formulation to preclinical evaluation.
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Figure 1: A stepwise logical workflow for the development and evaluation of
Dihexadecylamine-based formulations.

This comprehensive guide serves as a foundational resource for researchers working with

Dihexadecylamine. By providing clear, structured information on its chemical identity,

properties, and experimental applications, this document aims to facilitate innovative research

and development in the field of drug delivery and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dihexadecylamine: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822943#dihexadecylamine-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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